Cas no 1806062-69-0 (Methyl 2-bromo-3-cyano-6-nitrophenylacetate)

• Product Name: Methyl 2-bromo-3-cyano-6-nitrophenylacetate
• CAS No: 1806062-69-0
• MF: C₁₀H₇BrN₂O₄
• MW: 299.077581644058
• CID: 4972549
• Update Time: 2025-05-20

Methyl 2-bromo-3-cyano-6-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-3-cyano-6-nitrophenylacetate
• methyl 2-(2-bromo-3-cyano-6-nitrophenyl)acetate

• Inchi： 1S/C10H7BrN2O4/c1-17-9(14)4-7-8(13(15)16)3-2-6(5-12)10(7)11/h2-3H,4H2,1H3
• InChI Key： BWIHHPQQJMHBGY-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(=C1CC(=O)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 1.9
• Topological Polar Surface Area: 95.9

Additional information on Methyl 2-bromo-3-cyano-6-nitrophenylacetate

Methyl 2-bromo-3-cyano-6-nitrophenylacetate (CAS No. 1806062-69-0): A Comprehensive Overview

Methyl 2-bromo-3-cyano-6-nitrophenylacetate (CAS No. 1806062-69-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, plays a pivotal role in the synthesis of various pharmacologically active molecules. Its molecular structure, incorporating both bromo and cyano substituents, alongside a nitro group, makes it a versatile intermediate in the development of novel therapeutic agents.

The< strong>name CAS no 1806062-69-0 is not merely an identifier but also a gateway to understanding its chemical properties and potential applications. The presence of multiple functional groups—bromo, cyano, and nitro—imparts distinct reactivity patterns, making this compound a valuable tool in organic synthesis. In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors for various diseases, and compounds like Methyl 2-bromo-3-cyano-6-nitrophenylacetate are often at the forefront of these investigations.

One of the most compelling aspects of Methyl 2-bromo-3-cyano-6-nitrophenylacetate is its utility as a building block in the synthesis of more complex molecules. The bromo group, for instance, can be readily transformed into other functional groups through various chemical reactions, such as Suzuki-Miyaura cross-coupling or radical bromination. Similarly, the cyano group can undergo reduction to form an amine or participate in nucleophilic addition reactions. The nitro group, while potentially reactive under certain conditions, can also be reduced to an amine or used in diazotization reactions.

In the realm of drug discovery, Methyl 2-bromo-3-cyano-6-nitrophenylacetate has been explored as a precursor in the synthesis of potential therapeutic agents. For instance, researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in cancer metabolism. The nitro group, in particular, has been shown to enhance binding affinity when incorporated into drug molecules designed to interact with specific biological targets. This has led to several promising candidates entering preclinical trials for their efficacy against various malignancies.

The< strong>chemical properties of Methyl 2-bromo-3-cyano-6-nitrophenylacetate are further highlighted by its solubility characteristics and thermal stability. These properties are crucial for determining its suitability for different synthetic pathways and industrial applications. Moreover, advancements in computational chemistry have allowed researchers to predict the behavior of this compound under various reaction conditions with remarkable accuracy. Such predictive models are indispensable in optimizing synthetic routes and minimizing unwanted byproducts.

Recent studies have also demonstrated the compound's role in developing materials with specialized functionalities. For example, its incorporation into polymers can yield materials with enhanced thermal resistance or photochemical reactivity. These applications extend beyond pharmaceuticals into areas such as advanced materials science and nanotechnology. The versatility of Methyl 2-bromo-3-cyano-6-nitrophenylacetate underscores its importance as a multifunctional intermediate.

The< strong>Molecular structure of Methyl 2-bromo-3-cyano-6-nitrophenylacetate (CAS No. 1806062-69-0) exhibits a delicate balance of electronic and steric effects that influence its reactivity and interactions with biological systems. The bromo substituent at the second position introduces electrophilic characteristics that can be exploited in cross-coupling reactions, while the cyano group at the third position adds nucleophilic potential for further functionalization. The nitro group at the sixth position contributes additional electronic density that can modulate reactivity across the aromatic ring.

In conclusion, Methyl 2-bromo-3-cyano-6-nitrophenylacetate represents a fascinating compound with broad applications in pharmaceutical chemistry and material science. Its unique structural features make it an invaluable intermediate for synthesizing complex molecules with potential therapeutic benefits. As research continues to uncover new methodologies for functionalizing this compound, its significance is expected to grow even further. The ongoing exploration of its properties and applications ensures that it remains a cornerstone in modern chemical research.